Cas no 1336717-46-4 ((2S)-1-(2-tert-butylphenyl)propan-2-amine)

• Product Name: (2S)-1-(2-tert-butylphenyl)propan-2-amine
• CAS No: 1336717-46-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6061889
• PubChem ID: 130691712
• Update Time: 2025-05-30

(2S)-1-(2-tert-butylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-tert-butylphenyl)propan-2-amine
• EN300-1851015
• 1336717-46-4

• Inchi： 1S/C13H21N/c1-10(14)9-11-7-5-6-8-12(11)13(2,3)4/h5-8,10H,9,14H2,1-4H3/t10-/m0/s1
• InChI Key： WYXOETBUCOQYBL-JTQLQIEISA-N
• SMILES： N[C@@H](C)CC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(2-tert-butylphenyl)propan-2-amine

Comprehensive Overview of (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4)

(2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) is a chiral amine compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a tert-butylphenyl group attached to a propan-2-amine backbone, with a stereocenter at the second carbon, making it an interesting candidate for asymmetric synthesis and drug development. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the context of central nervous system (CNS) drug discovery and chiral auxiliaries.

The molecular structure of (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) contributes to its versatility in synthetic chemistry. The presence of the tert-butyl group enhances steric hindrance, which can influence reaction selectivity and stability. This characteristic is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise molecular interactions are critical. Recent studies have highlighted its role in the development of novel neuroprotective agents, aligning with the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In the pharmaceutical industry, (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) is often utilized as a building block for more complex molecules. Its chiral nature allows for the creation of enantiomerically pure compounds, which are essential for reducing side effects and improving drug efficacy. This aligns with the current trend toward precision medicine, where tailored therapies are designed based on individual genetic and molecular profiles. The compound's potential in catalysis and asymmetric synthesis further underscores its importance in modern organic chemistry.

From a market perspective, the demand for (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) is driven by its applications in high-value pharmaceuticals and specialty chemicals. The compound's synthesis and purification processes are areas of active research, with efforts focused on improving yield and scalability. Innovations in green chemistry and sustainable synthesis are also influencing its production, as industries strive to minimize environmental impact while maintaining high purity standards.

One of the most frequently searched questions related to (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) revolves around its synthetic routes and industrial applications. Researchers often seek detailed protocols for its preparation, including optimal reaction conditions and catalysts. Additionally, there is growing interest in its potential as a pharmacophore in drug design, particularly for CNS disorders. These queries reflect the compound's relevance in both academic and industrial settings.

Safety and handling of (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) are also critical considerations. While the compound is not classified as a hazardous material, proper laboratory practices should be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). Such precautions are standard in chemical research and align with broader industry guidelines for laboratory safety and risk management.

In summary, (2S)-1-(2-tert-butylphenyl)propan-2-amine (CAS No. 1336717-46-4) is a promising compound with diverse applications in pharmaceuticals, catalysis, and specialty chemicals. Its chiral structure and steric properties make it a valuable tool in asymmetric synthesis and drug discovery. As research continues to uncover new uses for this molecule, its importance in the chemical and life sciences is expected to grow, driven by advancements in precision medicine and sustainable chemistry.